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Technical Support Center: 18F-AV-45 PET
Imaging
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during 18F-AV-45 PET imaging experiments,

with a specific focus on the impact of patient motion on image quality.

Troubleshooting Guide: Motion Artifacts in 18F-AV-
45 PET Scans
Patient motion is a significant variable in 18F-AV-45 PET imaging that can lead to degraded

image quality and inaccurate quantification.[1][2] This guide provides a step-by-step approach

to identifying, mitigating, and correcting for motion artifacts.

Problem: Suspected motion artifacts in the reconstructed 18F-AV-45 PET image.

Symptoms:

Image blurring, resulting in a loss of sharp anatomical detail.[1]

Misregistration between PET and CT/MRI data, leading to inaccurate attenuation correction.

[1]
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Asymmetric or distorted appearance of brain structures that are typically symmetrical.[1]

Discontinuities or small spots at the border between gray and white matter.[3]

Troubleshooting Workflow:
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Phase 1: Identification

Phase 2: Correction Strategy

Phase 3: Re-evaluation
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Caption: Troubleshooting workflow for motion artifacts in 18F-AV-45 PET scans.
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Frequently Asked Questions (FAQs)
Q1: What are the primary consequences of patient motion during an 18F-AV-45 PET scan?

Patient motion during a PET scan can cause several issues that compromise the integrity of

the data:

Image Blurring: Motion leads to a loss of spatial resolution, making it difficult to accurately

delineate brain structures.[1]

Inaccurate Quantification: Motion artifacts can lead to significant errors in the calculation of

Standardized Uptake Values (SUVs), with studies reporting differences of up to 15% in

certain brain regions.[4] This can impact the assessment of amyloid burden.

Misregistration: Movement can cause misalignment between the PET emission data and the

CT or MRI attenuation correction scan, resulting in incorrect attenuation correction and

further quantitative inaccuracies.[1][5]

Q2: How can patient motion be minimized during the scan?

Proactive measures to reduce patient motion are crucial:

Patient Comfort: Ensure the patient is in a comfortable position before starting the scan.

Head Immobilization: Use head holders, foam wedges, towels, and straps across the

forehead and chin to secure the head.[1]

Clear Instructions: Clearly explain the importance of remaining still to the patient before and

during the scan.

Scan Duration: Shorter acquisition times can reduce the likelihood of patient motion. Some

studies have investigated the feasibility of shorter scan durations while maintaining image

quality.

Q3: What is dynamic acquisition and how does it help with motion correction?

Instead of a single long static acquisition, dynamic acquisition involves collecting the data in a

series of shorter frames (e.g., 4 x 5 minutes).[4] This approach is beneficial for several reasons:
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Motion Detection: It is easier to identify the specific time points during the scan when motion

occurred by reviewing the individual frames.

Motion Correction: If motion is detected, several correction strategies can be applied:

Frame Realignment: The frames can be realigned to a common reference frame to correct

for movement between frames.

Discarding Frames: In cases of severe motion in a limited number of frames, those frames

can be discarded from the final summed image. While this reduces total counts, it can

salvage the overall image quality.[4]

Q4: What are the differences in quantitative values (SUV) observed with and without motion

correction?

Studies have shown that motion can have a significant impact on quantitative measures. For

instance, preliminary results from one study showed that in the frontal and posterior cingulate

regions, the quantitative differences in SUVs between motion-corrected and non-motion-

corrected images ranged from 4.2-5% and 1.4-15%, respectively.[4] Another study reported a

mean relative change of approximately 4% in regional SUVR after motion correction at a group

level.[5]

Q5: Are there automated software solutions for motion correction?

Yes, several software packages, such as PMOD, and data-driven motion correction algorithms

are available that can automatically or semi-automatically perform motion correction.[2][4]

These tools can estimate and correct for head motion, leading to improved image quality and

more reliable quantitative results.[2]

Quantitative Data on the Impact of Motion
The following tables summarize the quantitative impact of patient motion on 18F-AV-45 PET

image analysis.

Table 1: Reported Differences in SUV/SUVR with and without Motion Correction
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Brain Region(s)
Reported Quantitative
Difference

Reference

Frontal and Posterior

Cingulate
1.4% to 15% difference in SUV [4]

General Cortical Regions
~4% mean relative change in

regional SUVR
[5]

Table 2: Impact of Motion Correction on Image Quality and Interobserver Agreement

Metric
Outcome of Motion
Correction

Reference

Image Quality
Significant improvement (p <

0.001)
[2]

Interobserver Agreement
Higher agreement in visual

analysis of amyloid deposition
[2]

Quantitative Uptake Ratio (UR)

Difference

Significantly higher in the

group with head motion

compared to the group without

(p = 0.016)

[2]

Detailed Experimental Protocols
Protocol 1: Dynamic Acquisition and Motion Correction

This protocol is based on methodologies described in the literature for acquiring and correcting

18F-AV-45 PET data.[4]

Objective: To acquire 18F-AV-45 PET data using a dynamic framing approach to allow for

motion detection and correction.

Materials:

PET/CT scanner

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://jnm.snmjournals.org/content/51/supplement_2/2066
https://www.frontiersin.org/journals/nuclear-medicine/articles/10.3389/fnume.2024.1257880/full
https://pubmed.ncbi.nlm.nih.gov/38874674/
https://pubmed.ncbi.nlm.nih.gov/38874674/
https://pubmed.ncbi.nlm.nih.gov/38874674/
https://jnm.snmjournals.org/content/51/supplement_2/2066
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18F-AV-45 radiotracer

Head holder and immobilization devices (straps, foam pads)

Image analysis software with motion correction capabilities (e.g., PMOD)

Procedure:

Patient Preparation:

Provide the patient with instructions about the procedure and the importance of remaining

still.

Position the patient comfortably on the scanner bed.

Immobilize the patient's head using a head holder and appropriate padding and straps.[1]

Radiotracer Administration:

Administer a bolus injection of 370 MBq (10 mCi ± 10%) of 18F-AV-45.[6]

PET Acquisition:

Begin a 20-minute dynamic PET scan approximately 50 minutes post-injection.[6]

Acquire the data as a series of shorter frames, for example, 4 x 5-minute frames.[4]

Initial Image Reconstruction and Inspection:

Reconstruct the images for each frame.

Visually inspect the series of images for any signs of patient motion (e.g., sudden shifts in

brain position).

Motion Correction (if motion is detected):

Option A: Frame Realignment:

Load the dynamic frames into the motion correction module of the analysis software.
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Select a reference frame (often the first frame).

Run the realignment algorithm to co-register all other frames to the reference frame.

Sum the realigned frames to create a single motion-corrected image.

Option B: Discarding Frames:

Identify the frame(s) with significant motion artifacts.

Exclude these frames from the dataset.

Sum the remaining, motion-free frames. Note the reduced acquisition time in the

experimental records.

Final Image Analysis:

Perform quantitative analysis (e.g., SUV calculations) on the final motion-corrected (or

motion-free) summed image.

Protocol 2: ADNI Protocol for 18F-AV-45 PET Imaging

This protocol is a summary of the procedures outlined in the Alzheimer's Disease

Neuroimaging Initiative (ADNI) technical manual.[6]

Objective: To standardize the acquisition of 18F-AV-45 PET scans for longitudinal studies.

Procedure:

Radiotracer Injection: A 370 MBq (10 mCi +/- 10%) bolus injection of 18F-AV-45 is

administered.[6]

Uptake Period: A waiting period of approximately 50 minutes post-injection.[6]

Image Acquisition: A 20-minute continuous brain PET scan is initiated.[6]

Immediate Quality Check: The images are reconstructed immediately after the 20-minute

scan.[6]
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Contingency for Motion: If motion artifact is detected, another 20-minute continuous scan is

acquired.[6]

Visualizations
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Caption: Experimental workflow for dynamic 18F-AV-45 PET acquisition and motion correction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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